Cas no 2199319-88-3 (4-cyclopropyl-6-5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine)

• Product Name: 4-cyclopropyl-6-5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine
• CAS No: 2199319-88-3
• MF: C₁₈H₂₂N₆O
• MW: 338.406882762909
• CID: 6264554
• PubChem ID: 126932664
• Update Time: 2025-05-23

4-cyclopropyl-6-5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-6-5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine
• [2-(6-cyclopropylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(2-methylpyrazol-3-yl)methanone
• 2199319-88-3
• AKOS032920516
• 4-cyclopropyl-6-[5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine
• F6605-2870

• Inchi： 1S/C18H22N6O/c1-22-16(4-5-21-22)18(25)24-9-13-7-23(8-14(13)10-24)17-6-15(12-2-3-12)19-11-20-17/h4-6,11-14H,2-3,7-10H2,1H3
• InChI Key： ZBEIKMGQUDHSKY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1C)N1CC2CN(C3C=C(C4CC4)N=CN=3)CC2C1

Computed Properties

• Exact Mass: 338.18550935g/mol
• Monoisotopic Mass: 338.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-cyclopropyl-6-5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo3,4-cpyrrol-2-ylpyrimidine

4-Cyclopropyl-6-(5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine

The compound with CAS No. 2199319-88-3, named 4-cyclopropyl-6-(5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine, is a highly complex organic molecule with significant potential in the field of drug discovery and development. This molecule belongs to the class of pyrimidine derivatives, which are widely studied for their role in various biological processes and therapeutic applications. The structure of this compound is characterized by a pyrimidine ring system, which is fused with an octahydropyrrolo[3,4-c]pyrrole moiety and substituted with a cyclopropyl group and a 1-methyl-pyrazole carbonyl group. These structural features contribute to its unique pharmacological properties and make it a subject of interest in contemporary medicinal chemistry research.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting specific biological pathways, particularly those involved in cancer progression, inflammation, and neurodegenerative diseases. The octahydropyrrolo[3,4-c]pyrrole moiety within this compound is known to enhance its bioavailability and stability, making it a promising candidate for drug delivery systems. Additionally, the presence of the cyclopropyl group introduces steric hindrance, which can modulate the molecule's interaction with target proteins and improve its selectivity.

The 1-methyl-pyrazole carbonyl substituent further enhances the molecule's ability to interact with biological targets by introducing electron-withdrawing effects. This feature is particularly advantageous in designing inhibitors for kinases and other enzymes involved in disease pathogenesis. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets, paving the way for its potential use in precision medicine.

One of the most exciting developments involving this compound is its application in the field of oncology. Preclinical studies have demonstrated that 4-cyclopropyl-6-(5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine exhibits potent anti-proliferative activity against several cancer cell lines. Its ability to inhibit key signaling pathways such as the PI3K/AKT/mTOR pathway has been extensively studied using advanced techniques like CRISPR-Cas9 gene editing and mass spectrometry-based proteomics.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemical applications. Research indicates that it may serve as a lead compound for developing novel fungicides or insecticides. Its unique structure allows for selective interaction with microbial enzymes without causing significant harm to non-target organisms, making it an eco-friendly alternative to conventional pesticides.

The synthesis of 4-cyclopropyl-6-(5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent functionalization of the molecule with the cyclopropyl and pyrazole groups. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing production costs and enhancing scalability.

From a structural standpoint, the molecule's complexity presents both challenges and opportunities for researchers. While its intricate architecture may pose difficulties in terms of synthesis and characterization, it also offers a wealth of possibilities for modifying its properties through strategic substitution patterns. For instance, altering the position or type of substituents on the pyrimidine ring could lead to derivatives with enhanced efficacy or reduced toxicity.

Another area where this compound has shown promise is in neuroprotective therapies. Experimental data suggest that it may exert neuroprotective effects by modulating glutamate signaling pathways and reducing oxidative stress. These findings have been supported by in vivo studies using animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of analytical methods for characterizing this compound has also been a focus of recent research efforts. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to determine its molecular structure and confirm its identity. These methods have not only facilitated quality control during synthesis but also provided insights into its three-dimensional conformation, which is critical for understanding its biological activity.

In conclusion, 4-cyclopropyl-6-(5-(1-methyl-1H-pyrazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yli)pyrimidine represents a cutting-edge advancement in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, combined with recent breakthroughs in synthetic methodology and biological characterization techniques, position it as a valuable asset in both academic research and industrial drug development pipelines.